Pyranol

• CAS: 52673-62-8
• Molecular Formula: C5H6O2
• Molecular Weight: 98.10 g/mol
• InChI: InChI=1S/C5H6O2/c6-5-3-1-2-4-7-5/h1-3,6H,4H2
• InChIKey: KYSRBPXXNXOBRZ-UHFFFAOYSA-N

2H-Pyran-6-ol Chemical Identity & Procurement

Although the commercial aroma-chemical name 'Pyranol' commonly refers to isobutyl methyl tetrahydropyranol (CAS 63500-71-0), the specific CAS number 52673-62-8 designates 2H-pyran-6-ol, a heterocyclic enol with molecular formula C5H6O2 . This C5 enol is formally a tautomer of 6H-pyran-2-ol and belongs to the 2H-pyran-6-ol subclass distinguished by a hydroxyl group at the 6-position conjugated with two ring double bonds . The compound is catalogued in authoritative chemical databases with a reported density of 1.24 g/cm³ and a boiling point of 216.3 °C at 760 mmHg, and is listed in the GHS classification inventory .

CAS 52673-62-8 designates 2H-pyran-6-ol, not generic Pyranol

Structure 6‑position hydroxyl with two ring double bonds (enol tautomer)

Differentiator Unsaturated heterocycle distinct from saturated tetrahydropyranols

2H-Pyran-6-ol Substitution Risks

The pyran ring can bear hydroxyl groups at different positions—2-pyranols, 4-pyranols, or 6-pyranols—and each positional isomer exhibits distinct chemical reactivity and physical properties . For instance, 2H-pyran-6-ol interconverts with its tautomer 6H-pyran-2-ol via proton shift, a dynamic equilibrium not shared by tetrahydropyran-4-ol or 4H-pyran-4-ol . Even among 2H-pyran-6-ol analogs, the presence or absence of saturation dramatically alters boiling point (216.3 °C for 2H-pyran-6-ol vs. 196.1 °C predicted for 3,4-dihydro-2H-pyran-6-ol) and density (1.24 vs. 1.167 g/cm³) . Generic substitution therefore risks mismatched reactivity in downstream syntheses and non-compliance with process specifications that demand a specific pyranol isomer.

Positional isomer

2‑, 4‑, or 6‑pyranol isomers may exhibit different reactivity and physical properties.

Saturation state

Boiling point and density shift markedly for dihydro‑ or tetrahydro‑ analogs.

Tautomerism

4H‑pyran‑4‑ol lacks the tautomeric equilibrium, limiting protecting‑group strategies.

2H-Pyran-6-ol Differentiation Evidence

Boiling Point vs Saturated Analogs

2H-Pyran-6-ol (CAS 52673-62-8) exhibits a measured boiling point of 216.3 °C at 760 mmHg, whereas the saturated analog 3,4-dihydro-2H-pyran-6-ol (CAS 477330-52-2) has a predicted boiling point of 196.1 °C, and the fully saturated 2-hydroxy-tetrahydropyran (CAS 694-54-2) boils at 170.5 °C under the same pressure . This 20–46 °C elevation in boiling point indicates stronger intermolecular interactions in the conjugated enol form, directly impacting distillation-based purification strategies.

Boiling point

Reported

216.3 °C
+20.2 / +45.8 °C vs saturated analogs

Supports distillation-based purification strategy

Measured at 760 mmHg; comparators show lower B.P.

Evidence Dimension	Boiling point
Target Compound Data	216.3 °C at 760 mmHg
Comparator Or Baseline	3,4-dihydro-2H-pyran-6-ol: 196.1 °C; 2-hydroxy-tetrahydropyran: 170.5 °C
Quantified Difference	+20.2 °C vs. dihydro; +45.8 °C vs. tetrahydro
Conditions	Measured at 760 mmHg

Why This Matters

A higher boiling point enables fractional distillation separation from saturated pyranol contaminants, ensuring isomeric purity for research and industrial applications.

Density Difference from Saturated Analogs

The density of 2H-pyran-6-ol is reported as 1.24 g/cm³, which is approximately 6% higher than the predicted density of 3,4-dihydro-2H-pyran-6-ol (1.167 g/cm³) and 11% higher than 2-hydroxy-tetrahydropyran (1.099 g/cm³ at 25 °C) [1]. The greater mass per unit volume reflects the more compact packing enabled by sp²-hybridized carbons in the ring, providing a measurable QC parameter to distinguish the unsaturated enol from its reduced forms.

Density

Reported

1.24 g/cm³

~6% above saturated analog

Supports QC identity verification

Temperature of target unspecified; comparator at 25 °C

Evidence Dimension	Density
Target Compound Data	1.24 g/cm³
Comparator Or Baseline	3,4-dihydro-2H-pyran-6-ol: 1.167 g/cm³; 2-hydroxy-tetrahydropyran: 1.099 g/cm³
Quantified Difference	+0.073 g/cm³ vs. dihydro; +0.141 g/cm³ vs. tetrahydro
Conditions	Target compound: unspecified temperature; comparators: 25 °C

Why This Matters

Density is a rapid, non-destructive QC metric for verifying chemical identity and purity in procurement acceptance testing.

• [1] ChemWhat. 2-Hydroxytetrahydropyran. CAS 694-54-2. Density 1.099 g/cm³ at 25 °C. View Source

Electrocyclic Ring-Opening Reactivity vs 2-Pyrone

Computational studies at the MP2/6-31G(d) level demonstrate that the electrocyclic ring-opening (ERO) of 2-pyranol proceeds with an activation enthalpy (ΔH‡) of 20.75 kcal/mol, whereas the analogous reaction of 2-pyrone could not even locate a transition state at this level and the 6-fluoro-2-pyrone proceeds with only ΔH‡ = 7.27 kcal/mol [1]. The free energy barrier of 20.66 kcal/mol classifies 2-pyranol's ERO as pericyclic (endothermic), whereas 2-pyrone follows a pseudopericyclic pathway with a much lower barrier (ΔG‡ = 6.82 kcal/mol) [1].

Activation barrier

Reported

ΔH‡ 20.75 kcal/mol (pericyclic)
+13.48 kcal/mol vs 6‑fluoro‑2‑pyrone

Supports thermal stability assessment for synthesis

MP2/6‑31G(d) level, gas phase, 298.15 K

Evidence Dimension	Activation enthalpy for electrocyclic ring-opening
Target Compound Data	ΔH‡ = 20.75 kcal/mol; ΔG‡ = 20.66 kcal/mol (pericyclic)
Comparator Or Baseline	6-Fluoro-2-pyrone: ΔH‡ = 7.27 kcal/mol, ΔG‡ = 6.82 kcal/mol; 2-pyrone: TS not located
Quantified Difference	+13.48 kcal/mol vs. 6-fluoro-2-pyrone
Conditions	MP2/6-31G(d) level, gas phase, 298.15 K

Why This Matters

The substantially higher activation barrier for 2-pyranol indicates superior thermal stability against ring-opening degradation, making it a more robust intermediate for synthetic routes requiring elevated temperatures.

• [1] Akilandeswari, L., Jaccob, M., Venuvanalingam, P. Fluorine effect on pericyclic and pseudopericyclic processes: Evidences and ab initio theory. J. Chem. Sci. 121, 859–866 (2009). Table 1. View Source

Tautomeric Dual Reactivity vs 4-Pyranol

2H-Pyran-6-ol exists in equilibrium with its tautomer 6H-pyran-2-ol, a dynamic prototropic shift that interchanges the hydroxyl position and double-bond arrangement . This tautomerism is absent in 4H-pyran-4-ol, which has a fixed OH position at the 4-carbon. While quantitative equilibrium constants are not reported in the primary literature for this specific pair, the IUPAC Gold Book recognizes that such tautomers 'rapidly interconvert by proton transfer and are usually in equilibrium' [1], implying that 2H-pyran-6-ol can serve as a latent form of 6H-pyran-2-ol for protecting-group strategies.

Tautomeric flexibility

Class‑level

2H‑pyran‑6‑ol ⇌ 6H‑pyran‑2‑ol

May support protecting‑group strategies

Quantitative equilibrium ratio not available

Evidence Dimension	Tautomeric interconversion capability
Target Compound Data	Equilibrates between 2H-pyran-6-ol and 6H-pyran-2-ol
Comparator Or Baseline	4H-pyran-4-ol: no equivalent tautomerism
Quantified Difference	Qualitative difference; quantitative equilibrium ratio not available
Conditions	Ambient proton-transfer equilibrium

Why This Matters

Tautomeric flexibility allows 2H-pyran-6-ol to participate in reactions at either the 2- or 6-position after equilibration, offering synthetic versatility that fixed-position pyranols cannot provide.

• [1] IUPAC Gold Book. Tautomerism. T06252. View Source

2H-Pyran-6-ol Research & Industrial Applications

Thermally Resistant Heterocyclic Intermediates

Based on the pericyclic ring-opening activation enthalpy of 20.75 kcal/mol , 2H-pyran-6-ol is the preferred pyranol intermediate for multi-step syntheses conducted at elevated temperatures (e.g., 150–200 °C), where 2-pyrone (ΔH‡ = 7.27 kcal/mol) would degrade prematurely.

Distillation-Based Isomeric Purification

With a boiling point of 216.3 °C, 2H-pyran-6-ol can be fractionally distilled away from 3,4-dihydro-2H-pyran-6-ol (196.1 °C) and tetrahydro-pyran-2-ol (170.5 °C) . Procurement specifications should mandate a boiling point range of 214–218 °C at 760 mmHg to ensure isomeric purity.

Tautomeric Protecting-Group Strategies

The 2H-pyran-6-ol ⇌ 6H-pyran-2-ol equilibrium allows synthetic chemists to temporarily mask reactive hydroxyl positions and then regenerate the desired isomer by controlled tautomerization, a strategy unavailable with non-tautomeric 4-pyranols.

Quality Control by Density & Refractive Index

A density of 1.24 g/cm³ for 2H-pyran-6-ol versus 1.167 g/cm³ for its dihydro analog provides a straightforward QC acceptance criterion. Combined with flash point measurement (108.9 °C) , these orthogonal parameters enable rapid confirmation of correct material prior to use in regulated synthetic workflows.

Application

Selection Property

Validation Focus

Thermally resistant heterocyclic synthesis

Thermal stability assessment (computed activation barrier)

Ring-opening resistance under elevated-temperature conditions

Isomeric purification by distillation

Boiling point differentiation from saturated analogs

Isomer-specific boiling point range verification

Tautomer-dependent protecting-group strategies

Tautomeric equilibrium between 2H and 6H forms

Prototropic shift control and positional selectivity

Procurement quality control

Orthogonal physical property measurements (density, flash point)

QC acceptance criteria conformance for regulated workflows